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Compound of Interest

Compound Name: Hdac6-IN-50

Cat. No.: B15584974 Get Quote

Essential Safety and Handling Guide for Hdac6-
IN-50
For Researchers, Scientists, and Drug Development Professionals

This guide provides crucial safety and logistical information for the handling and disposal of

Hdac6-IN-50, a cell-permeable, potent, and selective histone deacetylase 6 (HDAC6) inhibitor.

Adherence to these procedures is critical to ensure personal safety and maintain a secure

laboratory environment.

Immediate Safety and Personal Protective
Equipment (PPE)
When handling Hdac6-IN-50, a thorough risk assessment should be conducted.[1] The

following Personal Protective Equipment (PPE) is mandatory as a minimum standard of

protection.[2][3] PPE should be selected based on the specific hazards of the chemical and the

experimental procedure.[1]

Core PPE Requirements:

Body Protection: A fire-resistant lab coat should be worn to protect clothing and skin from

potential splashes and spills.[4]
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Eye and Face Protection: At a minimum, safety glasses with side shields are required.[2] For

operations with a higher risk of splashing, such as preparing solutions or handling larger

quantities, chemical splash goggles and a face shield should be used in combination.[2][3][4]

All eye and face protection must be marked with "Z87" to signify adherence to ANSI Z87.1

standards.[2]

Hand Protection: Disposable nitrile gloves are the minimum requirement for incidental

contact.[2] If direct contact is likely, double-gloving or using gloves with higher chemical

resistance is recommended.[2] Gloves should be inspected before use and removed

immediately if contaminated, followed by hand washing.[2]

Footwear: Closed-toe shoes are required to protect against spills and falling objects.[4]

Respiratory Protection: Work with powdered Hdac6-IN-50 should be conducted in a certified

chemical fume hood to avoid inhalation of dust. If a fume hood is not available, a respirator

may be necessary, and a formal respiratory protection program should be in place.[4]

Operational Plans: Step-by-Step Handling
Procedures
1. Preparation and Weighing:

Before handling, ensure all necessary PPE is donned correctly.

Conduct all weighing and solution preparation of powdered Hdac6-IN-50 within a certified

chemical fume hood to minimize inhalation risk.

Use non-sparking tools and avoid actions that could generate dust.

2. Solution Preparation:

Hdac6-IN-50 is soluble in DMSO.

When dissolving the compound, add the solvent slowly to the powder to avoid splashing.

Cap vials securely and use vortexing or sonication to ensure complete dissolution as

needed.
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3. Experimental Use:

Clearly label all solutions containing Hdac6-IN-50 with the compound name, concentration,

solvent, and date of preparation.

When using the compound in cell culture or other experimental systems, handle all liquids

with care to prevent splashes and aerosol generation.

All work with cell-permeable compounds should be performed in a biological safety cabinet if

working with cell lines.

4. Storage:

Store Hdac6-IN-50 as a powder at -20°C.

The compound is classified as a combustible solid. Store away from sources of ignition.

Keep the container tightly closed and in a dry, well-ventilated place.

Disposal Plan
Chemical Waste: All disposable materials contaminated with Hdac6-IN-50, including pipette

tips, gloves, and empty vials, must be disposed of as hazardous chemical waste.

Liquid Waste: Solutions containing Hdac6-IN-50 should be collected in a designated, sealed,

and clearly labeled hazardous waste container.

Regulations: Follow all local, state, and federal regulations for the disposal of hazardous

chemical waste. Do not discharge into the environment.

Quantitative Data Summary
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Property Value Source

Molecular Weight 349.38 g/mol

Form Powder

Color Cream

Solubility 10 mg/mL in DMSO

Storage Temperature -20°C

Storage Class Code 11 (Combustible Solids)

Water Hazard Class (WGK) 3

Experimental Workflow for Safe Handling
The following diagram illustrates the standard workflow for safely handling Hdac6-IN-50 in a

laboratory setting.
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Caption: Workflow for handling Hdac6-IN-50.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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